Cas no 1803607-43-3 (4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride
• CAS No: 1803607-43-3
• MF: C₁₀H₁₁FO₄S
• MW: 246.255345582962
• CID: 4617918
• PubChem ID: 75481134
• Update Time: 2025-07-18

4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 4-(2-methyl-1,3-dioxolan-2-yl)-
• 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H11FO4S/c1-10(14-6-7-15-10)8-2-4-9(5-3-8)16(11,12)13/h2-5H,6-7H2,1H3
• InChI Key： LYFYUDQLBCNNLE-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C2(C)OCCO2)C=C1

Additional information on 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride

Introduction to 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride (CAS No. 1803607-43-3)

4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride (CAS No. 1803607-43-3) is a specialized organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride functional group and a 2-methyl-1,3-dioxolane moiety. These structural elements contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The sulfonyl fluoride functional group is of particular interest due to its reactivity and versatility in organic synthesis. It can be readily converted into other functional groups, such as sulfonamides and sulfones, through nucleophilic substitution reactions. This property makes 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride a valuable intermediate in the synthesis of complex molecules, including those with therapeutic potential.

The 2-methyl-1,3-dioxolane moiety is another key structural feature of this compound. This cyclic ether is known for its stability and ability to protect functional groups during synthetic transformations. In the context of 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride, the dioxolane ring likely serves to protect the adjacent hydroxyl group, allowing for selective reactions at other sites within the molecule. This protection strategy is crucial in multi-step synthetic routes where controlled reactivity is essential.

Recent research has highlighted the potential of 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The sulfonyl fluoride group was found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further preclinical evaluation.

In another study, researchers investigated the application of 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride in the development of imaging agents for diagnostic purposes. The compound's unique structural features allowed for the design of molecules that could selectively bind to specific biomarkers, facilitating their detection and quantification in biological samples. This research underscores the versatility of 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride in both therapeutic and diagnostic applications.

The synthesis of 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride typically involves several steps, including the formation of the dioxolane ring and the introduction of the sulfonyl fluoride group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that this compound can be produced on a scale suitable for both laboratory research and industrial applications.

In terms of safety and handling, it is important to note that 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride should be managed with appropriate precautions due to its reactivity. Standard laboratory practices for handling reactive organic compounds should be followed to ensure safety. Additionally, proper storage conditions are crucial to maintain the stability and integrity of this compound.

The future prospects for 4-(2-methyl-1,3-dioxolan-2-yl)benzene-1-sulfonyl fluoride are promising. Ongoing research continues to explore its potential in various areas of medicinal chemistry and pharmaceutical development. As new synthetic methods and applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding and treatment of diseases.